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Introduction
Tannic acid, a prominent member of the hydrolyzable tannin family, is a complex polyphenol

that plays a significant role in various biological and chemical processes. Its structure, primarily

a mixture of polygalloyl esters of glucose or quinic acid, is fundamentally linked to that of

digallic acid. Digallic acid, an ester formed from two molecules of gallic acid, represents a

core structural subunit of tannic acid.[1][2] This in-depth technical guide elucidates the

multifaceted relationship between these two compounds, providing a comprehensive overview

of their chemical properties, analytical methodologies, and biological significance for

professionals in research and drug development.

Core Chemical Relationship
Tannic acid is not a single, defined molecule but rather a complex mixture of polygalloyl

glucoses or quinic acid esters. The chemical formula for commercial tannic acid is often given

as C₇₆H₅₂O₄₆, corresponding to decagalloyl glucose. The fundamental connection to digallic
acid lies in the structure of tannic acid, where multiple galloyl (and by extension, digalloyl) units

are esterified to a central glucose or quinic acid core.[3] Digallic acid itself is formed through

an ester linkage between two gallic acid molecules.

The hydrolysis of tannic acid serves as a primary method for obtaining its constituent

components. This process, achievable through acidic, alkaline, or enzymatic means, breaks the
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ester bonds, yielding gallic acid and glucose.[4] Consequently, digallic acid can be considered

both a building block in the biosynthesis of tannic acid and a product of its partial hydrolysis.

Below is a diagram illustrating the structural hierarchy from gallic acid to a representative tannic

acid molecule, highlighting the position of the digallic acid moiety.
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Caption: Hierarchical relationship of Gallic, Digallic, and Tannic Acid.

Physicochemical Properties
A comparative analysis of the physicochemical properties of tannic acid and digallic acid is

crucial for their application in research and development. The following table summarizes key

quantitative data for these compounds.

Property Tannic Acid Digallic Acid

Molecular Formula C₇₆H₅₂O₄₆ (representative) C₁₄H₁₀O₉[5]

Molecular Weight ~1701.2 g/mol 322.22 g/mol [5]

Appearance

Yellowish to light brown

amorphous powder or

scales[6]

Polyphenolic compound[2][7]

Solubility

Soluble in water, alcohol, and

acetone. Insoluble in benzene,

chloroform, and ether.[6]

Soluble in DMSO and

Methanol.[7]

pKa ~6[8] Not readily available

Melting Point Decomposes at ~218 °C[6] Not readily available

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/Tannic-acid-hydrolysis-pathway-as-proposed-by-Iibuchi-et-al-60_fig1_51665081
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://www.benchchem.com/product/b1670570?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/341
https://pubchem.ncbi.nlm.nih.gov/compound/341
https://ijbpas.com/pdf/2021/July/MS_IJBPAS_2021_5470.pdf
https://en.wikipedia.org/wiki/Digallic_acid
https://www.caymanchem.com/product/21224/digallic-acid
https://ijbpas.com/pdf/2021/July/MS_IJBPAS_2021_5470.pdf
https://www.caymanchem.com/product/21224/digallic-acid
https://www.admaconcology.com/2020/10/29/tannic-acids/
https://ijbpas.com/pdf/2021/July/MS_IJBPAS_2021_5470.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Hydrolysis of Tannic Acid to Gallic Acid
The cleavage of the ester bonds in tannic acid to yield gallic acid is a fundamental procedure in

studying its structure and deriving its components. Both chemical and enzymatic methods are

commonly employed.

a) Acid-Catalyzed Hydrolysis

This protocol outlines a method for the hydrolysis of tannic acid using hydrochloric acid.[1]

Materials:

Tannic acid

Hydrochloric acid (HCl)

Deionized water

Stainless steel reactor or three-necked flask with magnetic stirring

Water bath

HPLC system for analysis

Procedure:

Weigh a specific amount of industrial tannic acid and add it to the reactor.

Add a defined volume of deionized water to the reactor.

Heat the reactor in a water bath with stirring until the tannic acid is fully dissolved.

Add a specific concentration of hydrochloric acid to the solution.

Maintain the reaction at a controlled temperature (e.g., 80-100°C) for a set duration (e.g., 2-6

hours).[9]
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After the reaction, cool the reactor.

Collect a sample and dilute it with deionized water in a volumetric flask.

Filter the solution through a 0.45 µm membrane filter before HPLC analysis.

b) Enzymatic Hydrolysis using Tannase

This method provides a milder and more specific approach to tannic acid hydrolysis.[10]

Materials:

Tannic acid

Tannase enzyme (e.g., from Aspergillus awamori)

Buffer solution (e.g., citrate buffer, pH 5.0)

Incubator or water bath

HPLC system for analysis

Procedure:

Prepare a stock solution of tannic acid in the appropriate buffer.

Add a defined amount of tannase enzyme solution to the tannic acid solution.

Incubate the mixture at an optimal temperature (e.g., 37-50°C) for a specific time (e.g., 30

minutes to 2 hours).[10][11]

Stop the reaction, for example, by heat inactivation of the enzyme.

Prepare the sample for HPLC analysis by filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cabidigitallibrary.org/doi/pdf/10.5555/20123102048
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20123102048
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/monograph7/additive-454-m7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis Workflow

Start

Prepare Tannic Acid Solution

Add Hydrolyzing Agent

Incubate/React

Stop Reaction

Sample Preparation for Analysis

HPLC Analysis

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tannic Acid Anti-inflammatory Pathway

Tannic Acid

NF-κB Signaling

inhibits

NLRP3 Inflammasome

activates

IL-1β Production

promotes

Inflammation

induces

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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